Cas no 892214-62-9 (N-(3-methoxyphenyl)-2-(4-methylquinolin-2-yl)sulfanylacetamide)

• Product Name: N-(3-methoxyphenyl)-2-(4-methylquinolin-2-yl)sulfanylacetamide
• CAS No: 892214-62-9
• MF: C₁₉H₁₈N₂O₂S
• MW: 338.423423290253
• CID: 5423174
• Update Time: 2025-05-22

N-(3-methoxyphenyl)-2-(4-methylquinolin-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxyphenyl)-2-(4-methylquinolin-2-yl)sulfanylacetamide

• Inchi： 1S/C19H18N2O2S/c1-13-10-19(21-17-9-4-3-8-16(13)17)24-12-18(22)20-14-6-5-7-15(11-14)23-2/h3-11H,12H2,1-2H3,(H,20,22)
• InChI Key： JEUPCPAEFKWYDP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(OC)=C1)(=O)CSC1=CC(C)=C2C(=N1)C=CC=C2

Additional information on N-(3-methoxyphenyl)-2-(4-methylquinolin-2-yl)sulfanylacetamide

Research Briefing on N-(3-methoxyphenyl)-2-(4-methylquinolin-2-yl)sulfanylacetamide (CAS: 892214-62-9)

N-(3-methoxyphenyl)-2-(4-methylquinolin-2-yl)sulfanylacetamide (CAS: 892214-62-9) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfanylacetamide scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights into its therapeutic utility.

The synthesis of N-(3-methoxyphenyl)-2-(4-methylquinolin-2-yl)sulfanylacetamide involves a multi-step process that ensures high yield and purity. Recent advancements in synthetic methodologies have optimized the reaction conditions, reducing byproduct formation and improving scalability. The compound's structural features, including the methoxyphenyl and methylquinolinyl moieties, contribute to its stability and bioavailability, making it a viable candidate for further drug development.

Pharmacological evaluations of N-(3-methoxyphenyl)-2-(4-methylquinolin-2-yl)sulfanylacetamide have revealed its potent activity against specific molecular targets. In vitro studies demonstrate its ability to inhibit key enzymes involved in inflammatory and proliferative pathways, suggesting potential applications in treating chronic inflammatory diseases and certain cancers. Mechanistic studies indicate that the compound exerts its effects through selective binding to active sites, thereby modulating downstream signaling cascades.

Recent preclinical studies have further elucidated the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. These studies highlight its favorable oral bioavailability and tissue penetration, which are critical for its therapeutic efficacy. Additionally, toxicity assessments have shown a manageable safety profile, with no significant adverse effects observed at therapeutic doses.

In conclusion, N-(3-methoxyphenyl)-2-(4-methylquinolin-2-yl)sulfanylacetamide represents a promising lead compound in the development of novel therapeutics. Its unique chemical structure, combined with its potent biological activity and favorable pharmacokinetic properties, positions it as a valuable candidate for further investigation. Future research should focus on clinical trials to validate its efficacy and safety in human subjects, as well as exploring its potential in combination therapies.